3-Benzooxazol-2-yl-benzoic acid
Overview
Description
3-Benzooxazol-2-yl-benzoic acid (3-BOBA) is an organic compound belonging to the class of benzoic acids. It is a colorless solid with a molecular formula of C7H5NO3. 3-BOBA is a versatile compound, and has a range of applications in both scientific research and industrial production. Its structure is important to its reactivity, and it is an important intermediate in many synthetic pathways. In
Scientific Research Applications
Materials Science and Chemistry
A significant application of derivatives of benzoic acid, including structures similar to 3-Benzooxazol-2-yl-benzoic acid, is in the development of polymerizable liquid crystal phases and complex compounds. Kishikawa et al. (2008) synthesized a benzoic acid derivative complexed with dipyridyl compounds, exhibiting a smectic A liquid crystal phase, which upon photopolymerization maintained its multilayered structure (Kishikawa, Hirai, & Kohmoto, 2008). This research illustrates the compound's potential in creating advanced materials with specific structural and functional properties.
Medicinal Chemistry and Drug Design
In the realm of medicinal chemistry, the structural motifs related to 3-Benzooxazol-2-yl-benzoic acid have been investigated for their biological activities. For instance, derivatives of benzoic acid have been synthesized and evaluated for their antibacterial activities, showcasing the versatility of these compounds in developing potential chemotherapeutic agents (Satpute, Gangan, & Shastri, 2018). This aligns with the broader application of benzoic acid derivatives in pharmaceutical research, emphasizing their role in the synthesis of novel drug candidates with antimicrobial properties.
Environmental Science
In environmental science, the photocarboxylation of benzylic C–H bonds with CO2 under metal-free conditions, using compounds similar to 3-Benzooxazol-2-yl-benzoic acid, represents an innovative approach to converting CO2 into useful products. Meng et al. (2019) demonstrated the effectiveness of this method in producing carboxylic acids, highlighting the environmental benefits of utilizing CO2 as a raw material (Meng, Schirmer, Berger, Donabauer, & König, 2019). Such research indicates the potential of benzoic acid derivatives in addressing environmental concerns through sustainable chemistry practices.
properties
IUPAC Name |
3-(1,3-benzoxazol-2-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO3/c16-14(17)10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)18-13/h1-8H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSIDLODXMSPACX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20470827 |
Source
|
| Record name | 3-Benzooxazol-2-yl-benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20470827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzooxazol-2-yl-benzoic acid | |
CAS RN |
20000-56-0 |
Source
|
| Record name | 3-(2-Benzoxazolyl)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20000-56-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Benzooxazol-2-yl-benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20470827 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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